Cas no 1803804-17-2 (Ethyl 3-methyl-2,4,6-trifluorobenzoate)

• Product Name: Ethyl 3-methyl-2,4,6-trifluorobenzoate
• CAS No: 1803804-17-2
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 5008002
• Update Time: 2025-05-23

Ethyl 3-methyl-2,4,6-trifluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-methyl-2,4,6-trifluorobenzoate

• Inchi： 1S/C10H9F3O2/c1-3-15-10(14)8-7(12)4-6(11)5(2)9(8)13/h4H,3H2,1-2H3
• InChI Key： BZVJMHYZUMUICE-UHFFFAOYSA-N
• SMILES： FC1C(C(=O)OCC)=C(C=C(C=1C)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-methyl-2,4,6-trifluorobenzoate

Ethyl 3-methyl-2,4,6-trifluorobenzoate (CAS No. 1803804-17-2): A Comprehensive Overview

Ethyl 3-methyl-2,4,6-trifluorobenzoate (CAS No. 1803804-17-2) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its ethyl ester group, methyl substituent, and trifluoromethyl functionalities, which collectively contribute to its distinct properties and reactivity.

The molecular formula of Ethyl 3-methyl-2,4,6-trifluorobenzoate is C₁₀H₉F₃O₂, and its molecular weight is approximately 218.17 g/mol. The compound is a colorless to pale yellow liquid at room temperature and exhibits excellent solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran. These physical properties make it a valuable intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, Ethyl 3-methyl-2,4,6-trifluorobenzoate has shown promise as a building block for the development of novel drugs. The presence of the trifluoromethyl group imparts unique electronic and steric effects that can influence the biological activity of the final product. Recent studies have explored its use in the synthesis of compounds with potential anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the successful synthesis of a series of trifluoromethylated benzoic acid derivatives using Ethyl 3-methyl-2,4,6-trifluorobenzoate as a key intermediate. These derivatives exhibited potent inhibitory effects on specific cancer cell lines, highlighting the compound's potential in drug discovery.

Beyond pharmaceutical applications, Ethyl 3-methyl-2,4,6-trifluorobenzoate has also found utility in materials science. The fluorine atoms in the molecule can enhance the thermal stability and chemical resistance of polymers and coatings. Researchers at the University of California have investigated the use of this compound as a monomer for the synthesis of high-performance fluorinated polymers. These polymers exhibit excellent mechanical properties and are resistant to harsh environmental conditions, making them suitable for applications in aerospace and automotive industries.

In the field of chemical synthesis, Ethyl 3-methyl-2,4,6-trifluorobenzoate serves as a versatile reagent for various transformations. Its ester functionality can be readily hydrolyzed to form the corresponding carboxylic acid or converted into other functional groups through nucleophilic substitution reactions. The methyl substituent provides additional steric protection during these transformations, ensuring high yields and selectivity. A recent study published in Tetrahedron Letters demonstrated the efficient conversion of Ethyl 3-methyl-2,4,6-trifluorobenzoate into a range of functionalized aromatic compounds using palladium-catalyzed cross-coupling reactions.

The safety profile of Ethyl 3-methyl-2,4,6-trifluorobenzoate is an important consideration for its industrial and laboratory use. While it is generally considered safe when handled properly, appropriate personal protective equipment (PPE) should be used to minimize exposure risks. The compound should be stored in tightly sealed containers away from heat sources and incompatible materials to ensure stability and prevent degradation.

In conclusion, Ethyl 3-methyl-2,4,6-trifluorobenzoate (CAS No. 1803804-17-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure endows it with valuable properties that make it an essential reagent for researchers and industry professionals alike. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in modern chemistry.